Cas no 1018170-67-6 (1-[(pyrrolidin-2-yl)methyl]-1H-1,2,4-triazole)

• Product Name: 1-[(pyrrolidin-2-yl)methyl]-1H-1,2,4-triazole
• CAS No: 1018170-67-6
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• MDL: MFCD10001573
• CID: 4567546
• Update Time: 2025-06-13

1-[(pyrrolidin-2-yl)methyl]-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(pyrrolidin-2-ylmethyl)-1H-1,2,4-triazole
• 1-[(pyrrolidin-2-yl)methyl]-1H-1,2,4-triazole

• MDL： MFCD10001573
• Inchi： 1S/C7H12N4/c1-2-7(9-3-1)4-11-6-8-5-10-11/h5-7,9H,1-4H2
• InChI Key： AGIXGQFDUZRXCT-UHFFFAOYSA-N
• SMILES： N1(CC2CCCN2)C=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 305.4±34.0 °C at 760 mmHg
• Flash Point: 194.4±27.9 °C

1-[(pyrrolidin-2-yl)methyl]-1H-1,2,4-triazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1-[(pyrrolidin-2-yl)methyl]-1H-1,2,4-triazole

Comprehensive Overview of 1-[(pyrrolidin-2-yl)methyl]-1H-1,2,4-triazole (CAS No. 1018170-67-6)

1-[(pyrrolidin-2-yl)methyl]-1H-1,2,4-triazole, with the CAS number 1018170-67-6, is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines the structural features of pyrrolidine and 1,2,4-triazole, two pharmacologically important scaffolds. The presence of these moieties imparts unique chemical and biological properties, making it a subject of interest for drug discovery and material science applications.

The 1,2,4-triazole ring is known for its versatility in medicinal chemistry, often associated with antimicrobial, antifungal, and anti-inflammatory activities. Meanwhile, the pyrrolidine moiety enhances the compound's bioavailability and binding affinity to biological targets. Researchers are particularly interested in how the 1-[(pyrrolidin-2-yl)methyl] substitution influences the compound's pharmacokinetics and pharmacodynamics, especially in the context of central nervous system (CNS) drug development.

In recent years, the demand for heterocyclic compounds like 1-[(pyrrolidin-2-yl)methyl]-1H-1,2,4-triazole has surged due to their potential in addressing global health challenges. For instance, the rise of drug-resistant pathogens has spurred interest in novel antimicrobial agents, and this compound's structural features make it a promising candidate for further exploration. Additionally, its applications in crop protection and pesticide formulation are being investigated, aligning with the growing emphasis on sustainable agriculture.

From a synthetic chemistry perspective, the compound's CAS No. 1018170-67-6 serves as a unique identifier for researchers sourcing high-purity samples. Laboratories often prioritize compounds with well-documented synthetic pathways and analytical data, both of which are available for this molecule. Its stability under standard storage conditions and compatibility with common organic solvents further enhance its utility in industrial and academic settings.

The compound's mechanism of action is another area of active research. Preliminary studies suggest that 1-[(pyrrolidin-2-yl)methyl]-1H-1,2,4-triazole may interact with enzymes or receptors involved in neurotransmitter regulation, making it relevant to neurological disorder research. This aligns with current trends in precision medicine, where targeted therapies are increasingly sought after.

Environmental and safety profiles are critical considerations for any chemical entity. While 1-[(pyrrolidin-2-yl)methyl]-1H-1,2,4-triazole is not classified as hazardous under standard regulations, proper handling protocols are recommended to ensure workplace safety. Its biodegradability and ecotoxicological impact are subjects of ongoing studies, reflecting the broader shift toward green chemistry principles.

In summary, 1-[(pyrrolidin-2-yl)methyl]-1H-1,2,4-triazole (CAS No. 1018170-67-6) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and potential biological activities position it as a valuable subject for future research and development.